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CAS No.: 92352-82-4

Cat. No.: B14172426

Get Quote

Introduction
The dipeptide Lys-Gln, formed from the essential amino acid L-lysine and the conditionally

essential amino acid L-glutamine, is a molecule of significant interest to researchers, scientists,

and drug development professionals.[1] This guide provides an in-depth exploration of the

structure, chemical properties, synthesis, and biological relevance of Lys-Gln, offering field-

proven insights and detailed methodologies for its study and application.

Molecular Structure and Chemical Formula
Lys-Gln is a dipeptide composed of L-lysine and L-glutamine linked by a peptide bond.[1] The

chemical structure features the alpha-amino group of glutamine acylated by the carboxyl group

of lysine.

Chemical Formula: C₁₁H₂₂N₄O₄[1]

Molecular Weight: 274.32 g/mol [1]

IUPAC Name: (2S)-5-amino-2-[[(2S)-2,6-diaminohexanoyl]amino]-5-oxopentanoic acid[1]
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Canonical SMILES: C(CCN)CN)C(=O)O">C@@HN[1]

CAS Registry Number: 92352-82-4[1]

Below is a diagram illustrating the formation of the Lys-Gln dipeptide from its constituent amino

acids.
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H₂N-(CH₂)₄-CH(NH₂)-CO-NH-CH(COOH)-CH₂-CH₂-CO-NH₂

Peptide Bond Formation

H₂N-CO-CH₂-CH₂-CH(NH₂)-COOH
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Water- H₂O
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Caption: Formation of Lys-Gln dipeptide from L-lysine and L-glutamine.
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Physicochemical Properties
A thorough understanding of the physicochemical properties of Lys-Gln is critical for its

application in research and development.

Property Value Source

Appearance Solid

Boiling Point 673.9±55.0 °C at 760 mmHg

Density 1.249±0.06 g/cm³

Solubility

Soluble in water. Solubility in

ethanol and acetone is lower

than in water.

,

Isoelectric Point (pI) ~9.9 Calculated

Calculation of Isoelectric Point (pI)
The isoelectric point (pI) is the pH at which a molecule carries no net electrical charge. For a

dipeptide, the pI can be estimated by averaging the pKa values of the ionizable groups that are

protonated and deprotonated to yield the neutral zwitterionic form. The relevant pKa values for

Lys-Gln are:

α-carboxyl group (C-terminus of Gln): ~2.17

α-amino group (N-terminus of Lys): ~9.06

Side chain of Lys (ε-amino group): ~10.53

The neutral form of Lys-Gln will exist at a pH between the pKa of the α-amino group and the ε-

amino group of lysine. Therefore, the pI is calculated as the average of these two pKa values.

pI = (pKa₂ + pKa₃) / 2 = (9.06 + 10.53) / 2 ≈ 9.8

This calculated pI indicates that Lys-Gln will be positively charged in solutions with a pH below

approximately 9.8 and negatively charged in solutions with a pH above this value. This property
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is fundamental for developing purification strategies such as ion-exchange chromatography.

Synthesis and Purification
While chemical synthesis is possible, microbial fermentation is a more common and

sustainable method for producing L-Lysyl-L-glutamine.

Microbial Fermentation Protocol
This protocol outlines the general steps for the production of Lys-Gln using engineered strains

of Escherichia coli or Corynebacterium glutamicum.

1. Strain Selection and Pre-culture:

Select a genetically engineered strain of E. coli or C. glutamicum optimized for dipeptide
production.
Inoculate a single colony into a seed culture medium (e.g., LB broth for E. coli or a rich
medium for C. glutamicum) and incubate at 30-37°C with shaking until the culture reaches
the exponential growth phase.

2. Fermentation Medium Preparation:

Prepare the fermentation medium containing a carbon source (e.g., glucose), a nitrogen
source, essential minerals, and vitamins.
Sterilize the medium by autoclaving.

3. Fermentation:

Inoculate the sterile fermentation medium with the pre-culture.
Maintain the fermentation under controlled conditions in a bioreactor:
Temperature: 30-37°C
pH: Maintained around 6.5-7.2, often controlled by the addition of ammonia, which also
serves as a nitrogen source.[2]
Aeration and Agitation: Ensure sufficient oxygen supply and mixing.
The fermentation process typically lasts for 24-72 hours.

A[label="Strain Selection\n(E. coli or C. glutamicum)"]; B[label="Pre-

culture\n(Seed Flask)"]; C [label="Fermentation\n(Bioreactor)"]; D

[label="Harvest"]; E [label="Purification"]; F [label="Pure Lys-Gln"];
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A -> B; B -> C [label="Inoculation"]; C -> D [label="24-72 hours"]; D

-> E; E -> F; }

Caption: Microbial fermentation workflow for Lys-Gln production.

Purification Protocol: Ion-Exchange Chromatography
Following fermentation, Lys-Gln must be purified from the culture broth. Ion-exchange

chromatography is a highly effective method for this purpose.

1. Preparation of the Fermentation Broth:

If Lys-Gln is intracellular, lyse the cells to release the dipeptide.
If secreted, filter the broth to remove microbial cells.
The resulting solution should be clarified by centrifugation or microfiltration.

2. Ion-Exchange Chromatography:

Resin Selection: Based on the calculated pI of ~9.8, at a neutral pH, Lys-Gln will have a net
positive charge. Therefore, a cation-exchange resin (negatively charged) is appropriate. A
strong cation-exchange resin is often used.
Column Equilibration: Equilibrate the cation-exchange column with a buffer at a pH below the
pI of Lys-Gln (e.g., pH 5.0-7.0) to ensure the dipeptide binds to the resin.
Sample Loading: Load the clarified fermentation broth onto the equilibrated column.
Washing: Wash the column with the equilibration buffer to remove unbound impurities.
Elution: Elute the bound Lys-Gln by increasing the salt concentration (e.g., a linear gradient
of NaCl) or by increasing the pH of the elution buffer.
Fraction Collection: Collect the fractions containing the purified Lys-Gln.

3. Final Purification and Formulation:

The collected fractions can be further purified and concentrated by ultrafiltration and
crystallization.
The final product is typically a solid, which can be lyophilized for long-term storage.

A[label="Clarified Fermentation Broth"]; B[label="Equilibrated Cation-

\nExchange Column"]; C [label="Load Sample"]; D [label="Wash

with\nEquilibration Buffer"]; E [label="Elute with\nSalt Gradient/pH
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Change"]; F [label="Collect Fractions"]; G [label="Ultrafiltration

&\nCrystallization"]; H [label="Purified Lys-Gln"];

A -> C; B -> C; C -> D; D -> E; E -> F; F -> G; G -> H; }

Caption: Ion-exchange chromatography purification workflow for Lys-Gln.

Analytical Characterization
Accurate characterization of Lys-Gln is essential for quality control and research purposes.

Mass spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy are key analytical

techniques.

Mass Spectrometry (MS) Protocol
Mass spectrometry is used to confirm the molecular weight and sequence of Lys-Gln. A

significant challenge in the MS analysis of peptides containing lysine or glutamine is that these

two amino acids are isobaric, with a very small mass difference of 0.036 u.[3] High-resolution

mass spectrometry is therefore required.

1. Sample Preparation:

Dissolve the purified Lys-Gln in a suitable solvent, such as a mixture of water, acetonitrile,
and 0.1% formic acid, to a final concentration of approximately 10-100 µg/mL.[4]
If the sample contains salts or other non-volatile components, it should be desalted using a
C18 ZipTip or a similar reversed-phase cleanup method.[5]

2. Instrumentation and Parameters (Example using ESI-Q-TOF):

Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.
Mass Analyzer: Quadrupole Time-of-Flight (Q-TOF) for high resolution and accurate mass
measurements.
Capillary Voltage: 3.5-4.5 kV.
Cone Voltage: 20-40 V.
Source Temperature: 100-150°C.
Desolvation Temperature: 250-350°C.
Collision Energy (for MS/MS): A ramp of collision energies (e.g., 10-40 eV) should be used to
obtain a comprehensive fragmentation pattern.
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3. Data Analysis:

The full scan MS spectrum should show a prominent peak corresponding to the [M+H]⁺ ion
of Lys-Gln at m/z 275.1714.
Tandem MS (MS/MS) of the precursor ion will generate fragment ions (b- and y-ions) that
can be used to confirm the amino acid sequence. The fragmentation pattern will be distinct
for Lys-Gln versus Gln-Lys.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Protocol
NMR spectroscopy provides detailed structural information about the molecule in solution.

1. Sample Preparation:

Dissolve 5-10 mg of purified Lys-Gln in 0.5 mL of a deuterated solvent, typically deuterium
oxide (D₂O).[6]
The pH of the sample should be adjusted as needed for optimal spectral resolution.

2. Instrumentation and Parameters (Example using a 600 MHz spectrometer):

Spectrometer: 600 MHz or higher field strength for better resolution.
Experiments:
1D ¹H NMR: To observe the proton signals.
2D ¹H-¹H COSY (Correlation Spectroscopy): To identify spin-coupled protons within each
amino acid residue.
2D ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their
directly attached carbon atoms.
2D ¹H-¹⁵N HSQC (if ¹⁵N labeled): To correlate amide protons with their nitrogen atoms.

3. Spectral Interpretation:

The 1D ¹H NMR spectrum will show characteristic signals for the different protons in the
lysine and glutamine residues.
2D NMR experiments will allow for the unambiguous assignment of all proton and carbon
signals, confirming the connectivity and structure of the dipeptide.

Biological Functions and Applications
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Lys-Gln combines the biological activities of its constituent amino acids, often with enhanced

stability and bioavailability.

Biological Roles
Immune System Support: Glutamine is a key fuel source for immune cells. The dipeptide

form can provide a more stable source of glutamine for immune function.

Intestinal Health: Glutamine is crucial for maintaining the integrity of the intestinal lining. Lys-
Gln can support gut health and barrier function.

Protein Metabolism and Muscle Recovery: Lysine is an essential building block for proteins

and is involved in tissue repair. Lys-Gln may aid in muscle recovery and protein synthesis.

Applications in Drug Development and Research
Nutritional Supplements: Due to its improved stability and solubility, Lys-Gln is a valuable

ingredient in nutritional formulations, particularly for clinical nutrition and sports supplements.

Cell Culture Media: The instability of free glutamine in aqueous solutions is a known issue in

cell culture. Lys-Gln provides a stable source of glutamine for cell growth.

Cosmetic Formulations: Both lysine and glutamine contribute to skin health by supporting

collagen synthesis and hydration. The dipeptide form may offer enhanced skin penetration.

Drug Delivery: The physicochemical properties of Lys-Gln can be leveraged in drug delivery

systems to improve the solubility and bioavailability of certain therapeutic agents.[7]

Conclusion
Lys-Gln is a dipeptide with a well-defined structure and a range of beneficial physicochemical

and biological properties. Its synthesis through microbial fermentation offers a sustainable

production method, and its purification can be effectively achieved using standard

chromatographic techniques. The detailed analytical protocols provided in this guide will enable

researchers to accurately characterize this molecule. With its roles in immune support,

intestinal health, and protein metabolism, Lys-Gln holds significant promise for applications in

nutrition, pharmaceuticals, and cosmetics. Further research into the specific molecular

mechanisms of its action will undoubtedly unveil new opportunities for this versatile dipeptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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